Cas no 1228670-37-8 ((Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime)

• Product Name: (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime
• CAS No: 1228670-37-8
• MF: C₁₃H₁₁BrN₂O₂
• MW: 307.142642259598
• MDL: MFCD15530290
• CID: 1067907
• PubChem ID: 136082586
• Update Time: 2025-06-30

(Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime
• (Z)-N-{[5-(benzyloxy)-6-bromopyridin-2-yl]methylidene}hydroxylamine
• (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime, AldrichCPR
• CS-0443087
• (Z)-5-(Benzyloxy)-6-bromopicolinaldehydeoxime
• (NZ)-N-[(6-bromo-5-phenylmethoxypyridin-2-yl)methylidene]hydroxylamine
• BS-42627
• MFCD15530290
• AKOS015839416
• 1228670-37-8

• MDL： MFCD15530290
• Inchi： 1S/C13H11BrN2O2/c14-13-12(7-6-11(16-13)8-15-17)18-9-10-4-2-1-3-5-10/h1-8,17H,9H2/b15-8-
• InChI Key： PBYXJLWMHLTXTB-NVNXTCNLSA-N
• SMILES： BrC1C(=CC=C(/C=N\O)N=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.00000
• Monoisotopic Mass: 306.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.71000
• LogP: 3.23120

Additional information on (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime

Introduction to (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime and its Significance in Modern Chemical Biology

Compound with the CAS number 1228670-37-8, specifically identified as (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime, represents a fascinating subject of study in the realm of chemical biology. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in various biochemical pathways and drug discovery processes. The synthesis and characterization of such molecules are pivotal in understanding their role in medicinal chemistry and pharmacological interventions.

The molecular structure of (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime encompasses several key functional groups that contribute to its reactivity and biological activity. The presence of a bromine substituent at the 6-position and an aldehyde group at the 1-position enhances its utility as a synthetic intermediate. Additionally, the oxime functionality introduces a nitrogen-oxygen double bond, which is known to participate in various hydrogen bonding interactions, thereby influencing its solubility and binding affinity to biological targets.

In recent years, there has been a significant surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The picolinic acid scaffold, a derivative of pyridine, is particularly noteworthy due to its wide range of biological activities. Modifications on this scaffold, such as the introduction of bromine and benzyloxy groups, can lead to compounds with enhanced pharmacological properties. For instance, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the benzyloxy group can improve metabolic stability.

The oxime derivative of picolinic acid has shown promise in various preclinical studies as a potential lead compound for drug development. Its ability to interact with biological macromolecules makes it an attractive candidate for designing inhibitors or modulators of key enzymes involved in metabolic pathways. Notably, compounds with similar structural motifs have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. The oxime group, in particular, has been implicated in the binding of metal ions, which can be leveraged for therapeutic applications such as chelation therapy.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in introducing diverse functional groups onto the picolinic acid backbone. These synthetic strategies not only enhance the accessibility of such compounds but also allow for fine-tuning their properties to meet specific pharmacological requirements.

The role of computational chemistry and molecular modeling has become increasingly prominent in the design and optimization of bioactive molecules. By leveraging computational tools, researchers can predict the binding modes of (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime with target proteins and assess its potential efficacy. This approach accelerates the drug discovery process by minimizing experimental trials and providing insights into structure-activity relationships.

In conclusion, compound CAS number 1228670-37-8, identified as (Z)-5-(Benzyloxy)-6-bromopicolinaldehyde oxime, represents a valuable asset in the field of chemical biology. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is expected to play a significant role in the development of novel therapeutic agents.